Beclomethasone 21-Monopropionate

Description

Beclomethasone 21-Monopropionate is a compound related to beclomethasone dipropionate, a corticosteroid medication . Beclomethasone dipropionate is a second-generation synthetic corticosteroid used to manage inflammatory conditions . It is a diester of beclomethasone and a prodrug that converts to its active form, beclomethasone 17-monopropionate (17-BMP), which exerts its therapeutic effects by acting on glucocorticoid receptors .

While beclomethasone dipropionate is widely used to treat conditions like asthma and allergic rhinitis, Beclomethasone-21-monopropionate (21-BMP) is one of the metabolites formed during the metabolism of beclomethasone dipropionate . During absorption, beclomethasone dipropionate undergoes rapid hydrolysis, mediated by esterases CYP3A, to form beclomethasone-17-monopropionate (17-BMP), beclomethasone-21-monopropionate (21-BMP), and beclomethasone (BOH) . The main active metabolite with the most potent anti-inflammatory activity is 17-BMP .

Beclomethasone dipropionate has anti-inflammatory, anti-pruritic, and anti-allergy properties and is available in formulations for oral inhalation, intranasal, and topical use . It is used to reduce symptoms in various inflammatory conditions, including asthma, allergic rhinitis, and dermatoses . Other brand names include Alanase, Beconase, Propaderm, Qnasl, Qvar, and Rivanase AQ .

• CAS No.: 69224-79-9
• Product Name: Beclomethasone 21-Monopropionate
• Molecular Formula: C25H33ClO6
• Molecular Weight: 465 g/mol
• IUPAC Name: [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
• Standard InChI: InChI=1S/C25H33ClO6/c1-5-21(30)32-13-20(29)25(31)14(2)10-18-17-7-6-15-11-16(27)8-9-22(15,3)24(17,26)19(28)12-23(18,25)4/h8-9,11,14,17-19,28,31H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1
• Standard InChIKey: OPNPEZLXXKGRTA-XGQKBEPLSA-N
• SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)O
• Canonical SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Pregna-1,4-diene-3,20-dione, 9-chloro-11,17-dihydroxy-16-methyl-21-(1-oxopropoxy)-, (11.beta.,16.beta.)-; 9-Chloro-11β,17-dihydroxy-16β-methyl-21-(1-oxopropoxy)pregna-1,4-diene-3,20-dione; (11β,16β)-9-Chloro-11,17-dihydroxy-16-Methyl-21-(1-oxopropoxy)-pregn
• PubChem Compound: 9934186
• Last Modified: Aug 15 2023